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Compound of Interest

Compound Name: 3,4-Dimethylaniline

Cat. No.: B050824

Essential Safety and Handling Guide for 3,4-
Dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,4-Dimethylaniline (also known as 3,4-Xylidine). Adherence to
these guidelines is critical for ensuring laboratory safety and minimizing risks associated with
this chemical.

Hazard Summary

3,4-Dimethylaniline is classified as a hazardous substance. It is toxic if swallowed, in contact
with skin, or if inhaled.[1][2] Prolonged or repeated exposure may cause damage to organs,
particularly the blood and hematopoietic system.[1] It is also toxic to aquatic life with long-
lasting effects.[2][3]

Hazard Classification:
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Hazard Class Category GHS Hazard Statement
o H301: Toxic if swallowed[2] /
Acute Oral Toxicity Category 3 / Category 4 )
H302: Harmful if swallowed[1]
o H311: Toxic in contact with
Acute Dermal Toxicity Category 3 )
skin[2]
Acute Inhalation Toxicity Category 3 H331: Toxic if inhaled[2]
- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure[1][2]
Hazardous to the Aquatic H411: Toxic to aquatic life with
Category 2

Environment (Chronic)

long lasting effects[2][3]

Physical and Chemical Properties:

Property Value

Appearance White to beige or pale brown solid[1][4]
Melting Point 49 -51°C/120.2 - 123.8 °F[1]

Boiling Point 226 °C/438.8 °F @ 760 mmHg[1]
Flash Point 98 °C/208.4 °F[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 3,4-

Dimethylaniline.
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PPE Type Specifications

) Wear appropriate protective gloves to prevent
Hand Protection _
skin exposure.[1]

Use safety glasses with side-shields or goggles.

[1]

Eye/Face Protection

) ] Wear protective clothing to prevent skin contact.
Skin and Body Protection ] )
[5] A lab coat is required.

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[1] For
Respiratory Protection weighing and diluting, a NIOSH-approved half-
face respirator with an organic vapor/acid gas

cartridge and a dust/mist filter is recommended.

[5]

Operational Plan: Handling and Storage

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or vapors.[1][6]

Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke in the work area.[1][3]
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][6]

» Store locked up.[2][3][6]
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o Keep refrigerated.[1]

¢ Incompatible materials to avoid include acids, strong oxidizing agents, halogens, acid
anhydrides, and acid chlorides.[1]

Emergency Procedures

First Aid:
Exposure Route First Aid Measures
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation e o ) ) )
artificial respiration. Seek immediate medical
attention.[1]
Immediately wash with plenty of soap and water.
Skin Contact Remove contaminated clothing and shoes. Seek
immediate medical attention.[1][2]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek medical attention.[6]
Do NOT induce vomiting. Call a physician or
Ingestion poison control center immediately.[2] Rinse

mouth.[2]

Spill Response: In the event of a spill, follow the procedures outlined in the workflow below.
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Immediate Actions

Evacuate Immediate Area

Alert Others & PI

Remove Ignition Sources

Assess the Spill

Assess Spill Size & Hazard

Small & Controllable? Large or Uncontrolled?

Cleanup Procedure (Small Spill)

Don Appropriate PPE Contact Emergency Services / EHS

Contain Spill with Inert Material

Emergency Response (Large Spill)

Sweep or Vacuum into Labeled Container

Decontaminate Spill Area

Waste Disposal

Dispose of Waste via Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for handling a 3,4-Dimethylaniline spill.
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Disposal Plan

All waste containing 3,4-Dimethylaniline must be treated as hazardous waste.

o Waste Collection: Collect waste material, including contaminated absorbents and PPE, in a
suitable, labeled, and closed container.[3]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[2][3][6] Do not allow the chemical to enter drains or waterways.[1]
[2][6] Incineration is a possible disposal method, but consult with environmental regulatory
agencies for guidance.[4]

By strictly following these procedures, you can minimize the risks associated with handling 3,4-
Dimethylaniline and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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